N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea

• IUPAC Name: 1-(3-methylphenyl)-3-(oxolan-2-ylmethyl)thiourea
• InChI: InChI=1S/C13H18N2OS/c1-10-4-2-5-11(8-10)15-13(17)14-9-12-6-3-7-16-12/h2,4-5,8,12H,3,6-7,9H2,1H3,(H2,14,15,17)
• InChI Key: AJWMKLWNNYDADX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NCC2CCCO2
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea, also known as MPTU, is a synthetic chemical compound that has been extensively studied for its potential use in various scientific research applications. MPTU is a thiourea derivative that has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activity of various kinases involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, this compound has been shown to possess anti-viral properties, making it a promising candidate for the development of new antiviral therapies. This compound has also been shown to possess antioxidant properties and to have a protective effect on the liver.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea for lab experiments is its wide range of potential applications. This compound has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for research in various areas. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea. One area of research is the development of new therapeutic agents based on this compound. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for drug development. Finally, further research is needed to investigate the potential toxicity of this compound and its effects on various organ systems.

Scientific Research Applications

N-(3-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been studied for its potential use in various scientific research applications. One of the most promising areas of research is its potential as a therapeutic agent for the treatment of various diseases. This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for further research in these areas.